Cas no 941982-51-0 (2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-ethylphenyl)acetamide)

• Product Name: 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-ethylphenyl)acetamide
• CAS No: 941982-51-0
• MF: C₂₄H₂₀ClN₃O₂
• MW: 417.887504577637
• CID: 5443294
• Update Time: 2025-10-31

2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-(4-ethylphenyl)acetamide
• 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C24H20ClN3O2/c1-2-16-8-11-19(12-9-16)26-22(29)15-28-21-13-10-18(25)14-20(21)23(27-24(28)30)17-6-4-3-5-7-17/h3-14H,2,15H2,1H3,(H,26,29)
• InChI Key： ZTBCKYFRPFNALJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CN1C2=C(C=C(Cl)C=C2)C(C2=CC=CC=C2)=NC1=O

Additional information on 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-ethylphenyl)acetamide

Recent Advances in the Study of 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-ethylphenyl)acetamide (CAS: 941982-51-0)

The compound 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-ethylphenyl)acetamide (CAS: 941982-51-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This research brief consolidates the latest findings on this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-ethylphenyl)acetamide, with particular emphasis on improving its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that structural modifications to the acetamide moiety could enhance the compound's binding affinity to specific protein targets, such as kinases involved in inflammatory pathways. These findings suggest that the compound may have potential applications in the treatment of chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-ethylphenyl)acetamide has shown promise as an anticancer agent. Preclinical studies conducted in 2024 revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the epidermal growth factor receptor (EGFR). Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a targeted therapy for EGFR-driven malignancies.

Pharmacokinetic studies of 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-ethylphenyl)acetamide have also been a focus of recent research. A study published in Drug Metabolism and Disposition in early 2024 investigated the compound's metabolic stability and clearance rates in various in vitro and in vivo models. The results indicated that the compound has favorable metabolic stability in human liver microsomes, suggesting a potentially long half-life in humans. However, further studies are needed to assess its safety profile and potential drug-drug interactions.

The development of analytical methods for the quantification of 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-ethylphenyl)acetamide in biological matrices has also advanced significantly. A recent publication in Analytical and Bioanalytical Chemistry described a highly sensitive LC-MS/MS method for the detection and quantification of the compound in plasma samples, with a lower limit of quantification (LLOQ) of 0.1 ng/mL. This methodological advancement will facilitate future pharmacokinetic and pharmacodynamic studies of the compound in clinical settings.

In conclusion, 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-ethylphenyl)acetamide (CAS: 941982-51-0) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities, coupled with recent advancements in its structural optimization and analytical characterization, position it as a compound of significant interest in medicinal chemistry research. Future studies should focus on advancing the compound through preclinical development and investigating its potential in combination therapies for complex diseases.